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Compound of Interest

Compound Name: Sodium Formate

Cat. No.: B104965

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the core physical and chemical
specifications of technical grade sodium formate (HCOONa). It is intended to be a resource
for researchers, scientists, and professionals in drug development who utilize this compound in
their work. The guide summarizes key quantitative data in structured tables, outlines detailed
experimental protocols for quality assessment, and provides visual diagrams to illustrate
important chemical processes and workflows.

Physical and Chemical Properties

Sodium formate, the sodium salt of formic acid, is a white crystalline powder.[1][2] It is
deliquescent, meaning it readily absorbs moisture from the air.[3][4][5] It has a faint odor of
formic acid. Technical grade sodium formate is widely used in various industrial applications,
including as a buffering agent, a de-icing agent, and in the leather and textile industries.

Table 1: General Physical and Chemical Properties of Sodium Formate
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Property Value References
Chemical Formula HCOONa
Molecular Weight 68.01 g/mol
White crystalline powder or
Appearance
granules
Density 1.92 g/cm3 (at 20 °C)
Melting Point 253 °C (487 °F; 526 K)
N ) Decomposes upon further
Boiling Point

heating

Solubility in Water

Highly soluble; 97.2 g/100 mL
(at 20 °C), 160 g/100 mL (at
100 °C)

Solubility in Other Solvents

Soluble in glycerol; slightly
soluble in ethanol; insoluble in

ether

pH of Aqueous Solution

Basic (alkaline)

1 mM Solution ~7.4

10 mM Solution ~7.83
100 mM Solution ~8.25
0.2 M Solution ~8.02

Technical Specifications

Technical grade sodium formate is suitable for most industrial applications but contains a

quantifiable level of impurities that may make it unsuitable for food or pharmaceutical uses

without further purification. The specifications for technical grade can vary by manufacturer, but

typical values are presented below. For higher purity requirements, ACS reagent grade or other

analytical grades should be considered.
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Table 2: Typical Specifications for Technical Grade Sodium Formate

Parameter Specification References
Assay (Purity) >93.0-97.0%

Water (Moisture) Content <0.5-1.5%

Sodium Hydroxide (NaOH) <0.05-1.0%

Sodium Carbonate (Na2CO3) <1.3-2.0%

Sodium Chloride (NaCl) <0.5-3.0%

Sodium Sulfide (NazS) <0.06 - 0.1%

Insoluble Matter < 0.005%

Chloride (CI7)

<0.001-0.01%

Sulfate (SO427)

<0.001 - 0.02%

Iron (Fe)

< 5 ppm (0.0005%) - 0.002%

Heavy Metals (as Pb)

< 5 ppm (0.0005%) - 0.002%

Calcium (Ca)

< 0.005%

Experimental Protocols

Accurate determination of the specifications outlined above requires standardized analytical

methods. The following sections detail common experimental protocols for key quality control

tests.

Assay (Purity) Determination by Redox Titration

This method determines the purity of sodium formate based on its reducing properties. It

involves titration with a standardized solution of potassium permanganate in a basic medium.

Protocol:

o Sample Preparation: Accurately weigh approximately 0.88 g of the sodium formate sample.

Transfer it to a 250 mL volumetric flask, dissolve with 50 mL of deionized water, and then
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dilute to the mark with water. Mix the solution thoroughly.

Reaction Setup: Pipette 25.0 mL of the sample solution into a 250 mL glass-stoppered flask.
Add 3 mL of 10% sodium hydroxide solution and exactly 50.0 mL of a standardized 0.1 N
potassium permanganate (KMnQOa4) volumetric solution.

Heating: Heat the mixture on a hot plate to approximately 100 °C for 20 minutes. This
ensures the complete oxidation of formate to carbonate.

Titration: Cool the flask completely to room temperature. Add 4 g of potassium iodide (KI)
crystals and mix to dissolve. Carefully add 5 mL of 25% sulfuric acid solution. The excess
permanganate liberates iodine from the potassium iodide.

Endpoint Determination: Immediately titrate the liberated iodine with a standardized 0.1 N
sodium thiosulfate (Na2S203) solution, using a starch indicator near the endpoint. The
endpoint is reached when the blue color of the starch-iodine complex disappears.

Calculation: The purity of sodium formate is calculated based on the volume of potassium
permanganate consumed in the reaction. A blank titration without the sodium formate
sample should also be performed to account for any interfering substances.
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Sample Preparation
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Caption: Workflow for Sodium Formate Purity Assay via Titration.
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Moisture Content Determination

Due to its hygroscopic nature, determining the water content is critical. Two common methods
are oven drying and Karl Fischer titration.

Protocol 1: Oven Drying Method

Accurately weigh a representative sample of sodium formate (e.g., 5-10 g) and record the
initial weight.

» Place the sample in a pre-heated oven at 105-110 °C. This temperature is sufficient to
evaporate moisture without causing significant decomposition of the sodium formate.

» Heat the sample for a specified period, typically 2-4 hours.

 Remove the sample and cool it in a desiccator to prevent reabsorption of atmospheric
moisture.

e Weigh the dried sample. The moisture content is calculated from the weight loss.

Protocol 2: Karl Fischer Titration This is a highly accurate and specific method for determining
water content.

o Prepare a Karl Fischer reagent, which contains iodine, sulfur dioxide, a base (like imidazole),
and a solvent (like methanol).

e Weigh a known amount of the sodium formate sample and dissolve it in a suitable
anhydrous solvent, typically methanol.

« Titrate the sample solution with the Karl Fischer reagent using an automatic titrator.

o The titrator detects the endpoint when all the water in the sample has reacted. The volume of
reagent used is then used to calculate the moisture content.

Determination of Impurities

Insoluble Matter:
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» Dissolve a known weight of the sample (e.g., 20 g) in deionized water (e.g., 200 mL).
« Filter the solution through a pre-weighed, fine-porosity filtering crucible.

o Wash the residue with deionized water, dry the crucible at 105 °C, cool in a desiccator, and
weigh. The increase in weight corresponds to the insoluble matter.

Chloride and Sulfate: These ions are typically determined by turbidimetric or colorimetric
methods. For chloride, a sample solution is treated with silver nitrate in an acidic medium, and
the resulting turbidity is compared to a standard. For sulfate, the sample is treated with barium
chloride, and the barium sulfate turbidity is measured.

Heavy Metals and Iron: These are often determined using Atomic Absorption Spectroscopy
(AAS) or Inductively Coupled Plasma-Optical Emission Spectroscopy (ICP-OES).

o Sample Preparation: A large sample (e.g., 20 g) is ignited in a crucible at 600 °C.
e The residue is dissolved in acid (e.g., hydrochloric acid) and diluted to a known volume.

e This solution is then analyzed by AAS or ICP-OES, and the concentration of specific metals
is determined by comparing the instrument response to that of calibrated standards.

Chemical Behavior and Pathways
pH in Aqueous Solution

Sodium formate is the salt of a weak acid (formic acid, HCOOH) and a strong base (sodium
hydroxide, NaOH). When dissolved in water, the formate ion (HCOO~™) hydrolyzes to form
formic acid and hydroxide ions (OH™), resulting in a basic or alkaline solution.
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Caption: Hydrolysis of Sodium Formate in Aqueous Solution.

Thermal Decomposition

When heated strongly, sodium formate decomposes. The initial decomposition yields sodium
oxalate and hydrogen gas. Upon further heating to a higher temperature, the sodium oxalate

then decomposes into sodium carbonate and carbon monoxide.
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Caption: Thermal Decomposition Pathway of Sodium Formate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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